Cas no 65819-12-7 (methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate
• CAS No: 65819-12-7
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 1693714
• PubChem ID: 46735345
• Update Time: 2025-11-07

methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxybenzoate
• LogP
• 2-[2-(4-HYDROXY-PHENYL)-ETHYL]-6-METHOXY-BENZOIC ACID METHYL ESTER
• AKOS025213204
• MFCD12546744
• 65819-12-7
• Methyl2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate

• Inchi： 1S/C17H18O4/c1-20-15-5-3-4-13(16(15)17(19)21-2)9-6-12-7-10-14(18)11-8-12/h3-5,7-8,10-11,18H,6,9H2,1-2H3
• InChI Key： IHMBUDQBHDOIDD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C(=O)OC)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate

Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate (CAS No. 65819-12-7): A Comprehensive Overview

Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate, identified by its CAS number 65819-12-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoate derivatives, which have been extensively studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a hydroxyl group and a methoxy group, contribute to its unique chemical properties and biological interactions.

The< strong>2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate moiety is a key structural component that influences the compound's reactivity and binding affinity to biological targets. The hydroxyl group at the 4-position of the phenyl ring enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with proteins and enzymes. Additionally, the methoxy group at the 6-position provides further functionalization, allowing for potential modifications that can fine-tune its pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes involved in inflammatory pathways. For instance, research has shown that this compound can interact with cyclooxygenase-2 (COX-2), an enzyme known for its role in pain and inflammation.

In addition to its anti-inflammatory properties, Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate has been investigated for its potential anticancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. The< strong>hydroxyl group in the molecule appears to play a critical role in these interactions, facilitating binding to specific residues on target proteins.

The< strong>methoxy group also contributes to the compound's bioactivity by influencing its solubility and metabolic stability. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed and distributed within the body. Furthermore, the methoxy group provides a site for further chemical modification, allowing researchers to develop analogs with enhanced pharmacological properties.

One of the most exciting areas of research involving Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate is its potential application in neurodegenerative diseases. Studies have suggested that this compound can protect against neurotoxicity by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. The ability of this compound to interact with amyloid-beta has opened up new avenues for developing treatments against this debilitating condition.

The synthesis of Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure of the molecule. These methods not only improve efficiency but also minimize side reactions, leading to a more sustainable production process.

The pharmacokinetic profile of Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate has been thoroughly characterized in preclinical studies. These studies have revealed that the compound exhibits good oral bioavailability and prolonged half-life, making it a promising candidate for therapeutic use. Additionally, metabolic studies have identified key pathways involved in the degradation of this compound, providing insights into potential drug-drug interactions.

The safety profile of Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety profile in humans.

In conclusion, Methyl 2-[2-(4-hydroxyphenyl)ethyl]-6-methoxy-benzoate (CAS No. 65819-12-7) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further development in areas such as anti-inflammatory therapy, cancer treatment, and neuroprotection. Continued research into this compound will likely lead to new insights and advancements in medicinal chemistry.